Cas no 27832-84-4 (1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9CI))
![1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9CI) structure](https://ossimg.kuujia.com/scimg/28000/27832-84-4x500.png)
27832-84-4 structure
Product Name:1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9CI)
CAS No:27832-84-4
MF:C34H54O4
MW:526.790171146393
CID:837213
PubChem ID:540287
Update Time:2025-04-19
1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9CI)
- C(14a)-Homo-27-norgammacer-14-ene-3,21-diol,diacetate, (3b,21a)-
- C(14a)-Homo-27-norgammacer-14-ene-3b,21a-diol, diacetate (8CI)
- Serratenediol diacetate (7CI)
- Serrat-14-en-3b,21a-diyl acetate
- (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)-4,4,6a,10,10,13a,15b-heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-icosahydro-1H-cyclohepta[1,2-a:5,4-a\']dinaphthalene-3,11-diyl diacet
- 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13...
- 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4
- 1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9C
- SERRATENEDIOL DIACETATE
- 11b,17-dihydroxypregna-1,4-diene-3,20-dione
- 17-acetyl-11,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
- 17-ethanoyl-11,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
- 21-deoxypredn
- 21-Deoxyprednisolone
- 21-DESOXYPREDNISOLONE
- 21-Episerratendiol-diacetat
- deprodone propionate
- Serratendioldiacetat
- Serratendiol-diacetat
- [ "" ]
- 3Beta,21alpha-diacetoxy-18,22,22-trimethyl-17,27,29,30-tetranor-c-homoolean-14-ene
- 27832-84-4
- BTPGAEAWTQOUIO-UHFFFAOYSA-N
- AKOS032962142
- [(3S,6R,8S,11R,12S,15S,16R,19S,21R)-19-acetyloxy-3,7,7,11,16,20,20-heptamethyl-8-pentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(23)-enyl] acetate
-
- Inchi： 1S/C34H54O4/c1-21(35)37-28-15-18-33(8)24-11-13-27-32(7,20-23(24)10-12-25(33)30(28,3)4)17-14-26-31(5,6)29(38-22(2)36)16-19-34(26,27)9/h10,24-29H,11-20H2,1-9H3
- InChI Key： BTPGAEAWTQOUIO-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1CCC2(C)C(CCC3(C)CC4=CCC5C(C)(C)C(CCC5(C)C4CCC23)OC(C)=O)C1(C)C
Computed Properties
- Exact Mass: 526.402
- Monoisotopic Mass: 526.402
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 4
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 8.7
Experimental Properties
- Color/Form: Powder
- PSA: 52.60000
- LogP: 8.28130
1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9CI) Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9CI) Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
27832-84-4 (1H-Cyclohepta[1,2-a:5,4-a']dinaphthalene,heptamethyl-2,3,4,4a,5,6,6a,7,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-eicosahydro-4,4,6a,10,10,13a,15b-,diacetate, (3S,4aR,6aS,9aR,11S,13aR,13bS,15aS,15bR)- (9CI)) Related Products
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